Bicoloridine
Catalog No.
S532498
CAS No.
41710-20-7
M.F
C25H39NO6
M. Wt
449.58
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
41710-20-7
Product Name
Bicoloridine
IUPAC Name
(3R,6S,6aS,7R,7aR,8S,9S,10S,11aR,12R,12aR,13S,14R)-1-ethyl-6,8-dihydroxy-10,11a-dimethoxy-3-methyltetradecahydro-2H-3,6a,12-(epiethane[1,1,2]triyl)-7,9-methanonaphtho[2,3-b]azocin-13-yl acetate
Molecular Formula
C25H39NO6
Molecular Weight
449.58
InChI
InChI=1S/C25H39NO6/c1-6-26-11-23(3)8-7-16(28)25-14-9-13-15(30-4)10-24(31-5,17(14)19(13)29)18(22(25)26)20(21(23)25)32-12(2)27/h13-22,28-29H,6-11H2,1-5H3/t13-,14-,15+,16+,17-,18+,19+,20-,21-,22-,23+,24-,25+/m1/s1
InChI Key
RWHDHYFSEUPSHJ-BWWMHIRMSA-N
SMILES
CCN1C[C@@]2(CC[C@@H]([C@@]34[C@@H]5C[C@H]6[C@@H]([C@@H]5[C@@](OC)([C@H]([C@@H]14)[C@H]([C@H]23)OC(C)=O)C[C@@H]6OC)O)O)C
Solubility
Soluble in DMSO
Synonyms
Larkspur alkaloid; Bicoloridine;
Description
The exact mass of the compound Bicoloridine is 449.2777 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
1.2
Exact Mass
449.2777
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Wikipedia
Bicoloridine
Dates
Modify: 2023-07-15
1: Green BT, Welch KD, Gardner DR, Stegelmeier BL, Lee ST. A toxicokinetic comparison of two species of low larkspur (Delphinium spp.) in cattle. Res Vet Sci. 2013 Oct;95(2):612-5. doi: 10.1016/j.rvsc.2013.04.018. Epub 2013 May 9. PubMed PMID: 23664180.
2: Welch KD, Green BT, Gardner DR, Cook D, Pfister JA. The effect of administering multiple doses of tall larkspur (Delphinium barbeyi) to cattle. J Anim Sci. 2015 Aug;93(8):4181-8. doi: 10.2527/jas.2015-9101. PubMed PMID: 26440198.
3: Green BT, Welch KD, Gardner DR, Stegelmeier BL, Pfister JA, Cook D, Panter KE. Toxicokinetics of norditerpenoid alkaloids from low larkspur (Delphinium andersonii) orally administered to cattle. Am J Vet Res. 2012 Aug;73(8):1318-24. doi: 10.2460/ajvr.73.8.1318. PubMed PMID: 22849693.
4: Welch KD, Green BT, Gardner DR, Stonecipher CA, Panter KE, Pfister JA, Cook D. The effect of low larkspur (Delphinium spp.) co-administration on the acute toxicity of death camas (Zigadenus spp.) in sheep. Toxicon. 2013 Dec 15;76:50-8. doi: 10.1016/j.toxicon.2013.09.007. Epub 2013 Sep 18. PubMed PMID: 24055068.
5: Zhao Q, Gou XJ, Liu W, He G, Liang L, Chen FZ. Majusine D: A New C19-diterpenoid Alkaloid from Delphinium majus. Nat Prod Commun. 2015 Dec;10(12):2069-70. PubMed PMID: 26882667.
6: Cook D, Green BT, Welch KD, Gardner DR, Pfister JA, Panter KE. Comparison of the toxic effects of two duncecap larkspur (Delphinium occidentale) chemotypes in mice and cattle. Am J Vet Res. 2011 May;72(5):706-14. doi: 10.2460/ajvr.72.5.706. PubMed PMID: 21529225.
7: Welch KD, Green BT, Gardner DR, Cook D, Pfister JA, Panter KE. The effect of 7, 8-methylenedioxylycoctonine-type diterpenoid alkaloids on the toxicity of tall larkspur (Delphinium spp.) in cattle. J Anim Sci. 2012 Jul;90(7):2394-401. doi: 10.2527/jas.2011-4560. Epub 2012 Jan 13. PubMed PMID: 22247113.
8: Welch KD, Green BT, Gardner DR, Cook D, Pfister JA, Stegelmeier BL, Panter KE, Davis TZ. Influence of 7,8-methylenedioxylycoctonine-type alkaloids on the toxic effects associated with ingestion of tall larkspur (Delphinium spp) in cattle. Am J Vet Res. 2010 Apr;71(4):487-92. doi: 10.2460/ajvr.71.4.487. PubMed PMID: 20367059.
9: Welch KD, Panter KE, Gardner DR, Stegelmeier BL, Green BT, Pfister JA, Cook D. The acute toxicity of the death camas (Zigadenus species) alkaloid zygacine in mice, including the effect of methyllycaconitine coadministration on zygacine toxicity. J Anim Sci. 2011 May;89(5):1650-7. doi: 10.2527/jas.2010-3444. PubMed PMID: 21521823.
10: Welch KD, Green BT, Gardner DR, Stonecipher CA, Pfister JA, Cook D. The Effect of Co-Administration of Death Camas (Zigadenus spp.) and Low Larkspur (Delphinium spp.) in Cattle. Toxins (Basel). 2016 Jan 12;8(1). pii: E21. doi: 10.3390/toxins8010021. PubMed PMID: 26771639; PubMed Central PMCID: PMC4728543.
11: Cook D, Welch KD, Green BT, Gardner DR, Pfister JA, Constantino JR, Stonecipher CA. The relative toxicity of Delphinium stachydeum in mice and cattle. Toxicon. 2015 Jun 1;99:36-43. doi: 10.1016/j.toxicon.2015.03.005. Epub 2015 Mar 13. PubMed PMID: 25772859.
12: Ralphs MH, Gardner DR, Turner DL, Pfister JA, Thacker E. Predicting toxicity of tall larkspur (Delphinium barbeyi): measurement of the variation in alkaloid concentration among plants and among years. J Chem Ecol. 2002 Nov;28(11):2327-41. PubMed PMID: 12523572.
13: Lin CZ, Zhao ZX, Xie SM, Mao JH, Zhu CC, Li XH, Zeren-dawa B, Suolang-qimei K, Zhu D, Xiong TQ, Wu AZ. Diterpenoid alkaloids and flavonoids from Delphinium trichophorum. Phytochemistry. 2014 Jan;97:88-95. doi: 10.1016/j.phytochem.2013.10.011. Epub 2013 Nov 17. PubMed PMID: 24256579.
14: He YQ, Ma ZY, Wei XM, Liu DJ, Du BZ, Yao BH, Gao LM. Honatisine, a novel diterpenoid alkaloid, and six known alkaloids from Delphinium honanense and their cytotoxic activity. Chem Biodivers. 2011 Nov;8(11):2104-9. doi: 10.1002/cbdv.201000243. PubMed PMID: 22083922.
15: Cook D, Gardner DR, Pfister JA, Welch KD, Green BT, Lee ST. The biogeographical distribution of duncecap larkspur (Delphinium occidentale) chemotypes and their potential toxicity. J Chem Ecol. 2009 Jun;35(6):643-52. doi: 10.1007/s10886-009-9637-1. Epub 2009 May 21. PubMed PMID: 19459011.
16: Green BT, Pfister JA, Cook D, Welch KD, Stegelmeier BL, Lee ST, Gardner DR, Knoppel EL, Panter KE. Effects of larkspur (Delphinium barbeyi) on heart rate and electrically evoked electromyographic response of the external anal sphincter in cattle. Am J Vet Res. 2009 Apr;70(4):539-46. doi: 10.2460/ajvr.70.4.539. PubMed PMID: 19335112.
17: Shan L, Zhang J, Chen L, Wang J, Huang S, Zhou X. Two New C18-Diterpenoid Alkaloids from Delphinium anthriscifolium. Nat Prod Commun. 2015 Dec;10(12):2067-8. PubMed PMID: 26882666.
18: Chen DL, Tang P, Chen QH, Wang FP. New C20-diterpenoid alkaloids from Delphinium laxicymosum var pilostachyum. Nat Prod Commun. 2014 May;9(5):623-5. PubMed PMID: 25026703.
19: Ralphs MH, Gardner DR. Distribution of norditerpene alkaloids in tall larkspur plant parts through the growing season. J Chem Ecol. 2003 Sep;29(9):2013-21. PubMed PMID: 14584673.
20: Stegelmeier BL, Hall JO, Gardner DR, Panter KE. The toxicity and kinetics of larkspur alkaloid, methyllycaconitine, in mice. J Anim Sci. 2003 May;81(5):1237-41. PubMed PMID: 12772851.
2: Welch KD, Green BT, Gardner DR, Cook D, Pfister JA. The effect of administering multiple doses of tall larkspur (Delphinium barbeyi) to cattle. J Anim Sci. 2015 Aug;93(8):4181-8. doi: 10.2527/jas.2015-9101. PubMed PMID: 26440198.
3: Green BT, Welch KD, Gardner DR, Stegelmeier BL, Pfister JA, Cook D, Panter KE. Toxicokinetics of norditerpenoid alkaloids from low larkspur (Delphinium andersonii) orally administered to cattle. Am J Vet Res. 2012 Aug;73(8):1318-24. doi: 10.2460/ajvr.73.8.1318. PubMed PMID: 22849693.
4: Welch KD, Green BT, Gardner DR, Stonecipher CA, Panter KE, Pfister JA, Cook D. The effect of low larkspur (Delphinium spp.) co-administration on the acute toxicity of death camas (Zigadenus spp.) in sheep. Toxicon. 2013 Dec 15;76:50-8. doi: 10.1016/j.toxicon.2013.09.007. Epub 2013 Sep 18. PubMed PMID: 24055068.
5: Zhao Q, Gou XJ, Liu W, He G, Liang L, Chen FZ. Majusine D: A New C19-diterpenoid Alkaloid from Delphinium majus. Nat Prod Commun. 2015 Dec;10(12):2069-70. PubMed PMID: 26882667.
6: Cook D, Green BT, Welch KD, Gardner DR, Pfister JA, Panter KE. Comparison of the toxic effects of two duncecap larkspur (Delphinium occidentale) chemotypes in mice and cattle. Am J Vet Res. 2011 May;72(5):706-14. doi: 10.2460/ajvr.72.5.706. PubMed PMID: 21529225.
7: Welch KD, Green BT, Gardner DR, Cook D, Pfister JA, Panter KE. The effect of 7, 8-methylenedioxylycoctonine-type diterpenoid alkaloids on the toxicity of tall larkspur (Delphinium spp.) in cattle. J Anim Sci. 2012 Jul;90(7):2394-401. doi: 10.2527/jas.2011-4560. Epub 2012 Jan 13. PubMed PMID: 22247113.
8: Welch KD, Green BT, Gardner DR, Cook D, Pfister JA, Stegelmeier BL, Panter KE, Davis TZ. Influence of 7,8-methylenedioxylycoctonine-type alkaloids on the toxic effects associated with ingestion of tall larkspur (Delphinium spp) in cattle. Am J Vet Res. 2010 Apr;71(4):487-92. doi: 10.2460/ajvr.71.4.487. PubMed PMID: 20367059.
9: Welch KD, Panter KE, Gardner DR, Stegelmeier BL, Green BT, Pfister JA, Cook D. The acute toxicity of the death camas (Zigadenus species) alkaloid zygacine in mice, including the effect of methyllycaconitine coadministration on zygacine toxicity. J Anim Sci. 2011 May;89(5):1650-7. doi: 10.2527/jas.2010-3444. PubMed PMID: 21521823.
10: Welch KD, Green BT, Gardner DR, Stonecipher CA, Pfister JA, Cook D. The Effect of Co-Administration of Death Camas (Zigadenus spp.) and Low Larkspur (Delphinium spp.) in Cattle. Toxins (Basel). 2016 Jan 12;8(1). pii: E21. doi: 10.3390/toxins8010021. PubMed PMID: 26771639; PubMed Central PMCID: PMC4728543.
11: Cook D, Welch KD, Green BT, Gardner DR, Pfister JA, Constantino JR, Stonecipher CA. The relative toxicity of Delphinium stachydeum in mice and cattle. Toxicon. 2015 Jun 1;99:36-43. doi: 10.1016/j.toxicon.2015.03.005. Epub 2015 Mar 13. PubMed PMID: 25772859.
12: Ralphs MH, Gardner DR, Turner DL, Pfister JA, Thacker E. Predicting toxicity of tall larkspur (Delphinium barbeyi): measurement of the variation in alkaloid concentration among plants and among years. J Chem Ecol. 2002 Nov;28(11):2327-41. PubMed PMID: 12523572.
13: Lin CZ, Zhao ZX, Xie SM, Mao JH, Zhu CC, Li XH, Zeren-dawa B, Suolang-qimei K, Zhu D, Xiong TQ, Wu AZ. Diterpenoid alkaloids and flavonoids from Delphinium trichophorum. Phytochemistry. 2014 Jan;97:88-95. doi: 10.1016/j.phytochem.2013.10.011. Epub 2013 Nov 17. PubMed PMID: 24256579.
14: He YQ, Ma ZY, Wei XM, Liu DJ, Du BZ, Yao BH, Gao LM. Honatisine, a novel diterpenoid alkaloid, and six known alkaloids from Delphinium honanense and their cytotoxic activity. Chem Biodivers. 2011 Nov;8(11):2104-9. doi: 10.1002/cbdv.201000243. PubMed PMID: 22083922.
15: Cook D, Gardner DR, Pfister JA, Welch KD, Green BT, Lee ST. The biogeographical distribution of duncecap larkspur (Delphinium occidentale) chemotypes and their potential toxicity. J Chem Ecol. 2009 Jun;35(6):643-52. doi: 10.1007/s10886-009-9637-1. Epub 2009 May 21. PubMed PMID: 19459011.
16: Green BT, Pfister JA, Cook D, Welch KD, Stegelmeier BL, Lee ST, Gardner DR, Knoppel EL, Panter KE. Effects of larkspur (Delphinium barbeyi) on heart rate and electrically evoked electromyographic response of the external anal sphincter in cattle. Am J Vet Res. 2009 Apr;70(4):539-46. doi: 10.2460/ajvr.70.4.539. PubMed PMID: 19335112.
17: Shan L, Zhang J, Chen L, Wang J, Huang S, Zhou X. Two New C18-Diterpenoid Alkaloids from Delphinium anthriscifolium. Nat Prod Commun. 2015 Dec;10(12):2067-8. PubMed PMID: 26882666.
18: Chen DL, Tang P, Chen QH, Wang FP. New C20-diterpenoid alkaloids from Delphinium laxicymosum var pilostachyum. Nat Prod Commun. 2014 May;9(5):623-5. PubMed PMID: 25026703.
19: Ralphs MH, Gardner DR. Distribution of norditerpene alkaloids in tall larkspur plant parts through the growing season. J Chem Ecol. 2003 Sep;29(9):2013-21. PubMed PMID: 14584673.
20: Stegelmeier BL, Hall JO, Gardner DR, Panter KE. The toxicity and kinetics of larkspur alkaloid, methyllycaconitine, in mice. J Anim Sci. 2003 May;81(5):1237-41. PubMed PMID: 12772851.
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